Cas no 1019629-72-1 (N-[(2,6-difluorophenyl)methyl]cyclopentanamine)
1019629-72-1 structure
Product Name:N-[(2,6-difluorophenyl)methyl]cyclopentanamine
CAS No:1019629-72-1
MF:C12H15F2N
MW:211.25101017952
CID:4567917
Update Time:2023-04-06
N-[(2,6-difluorophenyl)methyl]cyclopentanamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(2,6-difluorophenyl)methyl]cyclopentanamine
- Benzenemethanamine, N-cyclopentyl-2,6-difluoro-
-
- Inchi: 1S/C12H15F2N/c13-11-6-3-7-12(14)10(11)8-15-9-4-1-2-5-9/h3,6-7,9,15H,1-2,4-5,8H2
- InChI Key: CMZLQSQTPIUGND-UHFFFAOYSA-N
- SMILES: C1(CNC2CCCC2)=C(F)C=CC=C1F
Computed Properties
- Exact Mass: 211.117256g/mol
- Monoisotopic Mass: 211.117256g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 211.25g/mol
- XLogP3: 2.8
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 267.5±25.0 °C at 760 mmHg
- Flash Point: 115.6±23.2 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
N-[(2,6-difluorophenyl)methyl]cyclopentanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-[(2,6-difluorophenyl)methyl]cyclopentanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D453845-50mg |
N-[(2,6-Difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D453845-100mg |
N-[(2,6-Difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D453845-500mg |
N-[(2,6-Difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 500mg |
$ 295.00 | 2022-06-05 | ||
| Chemenu | CM448767-250mg |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95%+ | 250mg |
$140 | 2023-01-20 | |
| Chemenu | CM448767-500mg |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95%+ | 500mg |
$232 | 2023-01-20 | |
| Chemenu | CM448767-1g |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95%+ | 1g |
$340 | 2023-01-20 | |
| Enamine | EN300-69564-0.05g |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95.0% | 0.05g |
$42.0 | 2025-02-20 | |
| Enamine | EN300-69564-0.1g |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95.0% | 0.1g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-69564-0.25g |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95.0% | 0.25g |
$92.0 | 2025-02-20 | |
| Enamine | EN300-69564-0.5g |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95.0% | 0.5g |
$175.0 | 2025-02-20 |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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